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Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632 Get Quote

Technical Support Center: Research-Grade
Calcium Ammonium Nitrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the caking and degradation of

research-grade calcium ammonium nitrate (CAN) during storage.

Frequently Asked Questions (FAQs)
Q1: What is calcium ammonium nitrate and why is it used in research?

Calcium ammonium nitrate (CAN) is a double salt of calcium carbonate and ammonium nitrate.

In research, it serves as a precise source of calcium and nitrogen. Its granular form and high

solubility in water make it suitable for various experimental applications, including as a

component in cell culture media and in the development of controlled-release formulations.[1]

[2]

Q2: What causes research-grade calcium ammonium nitrate to cake?

Caking in calcium ammonium nitrate is primarily caused by moisture absorption from the

atmosphere.[1][3] CAN is hygroscopic, meaning it readily attracts and absorbs water.[1] When

the ambient relative humidity exceeds its Critical Relative Humidity (CRH), the granules begin

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b097632?utm_src=pdf-interest
https://wap.guidechem.com/encyclopedia/calcium-ammonium-nitrate-dic278111.html
https://www.syfert.net/resources/the-advantages-and-uses-of-calcium-ammonium-nitrate-fertilizer.html
https://wap.guidechem.com/encyclopedia/calcium-ammonium-nitrate-dic278111.html
https://dergipark.org.tr/en/download/article-file/2903113
https://wap.guidechem.com/encyclopedia/calcium-ammonium-nitrate-dic278111.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to dissolve, forming a saturated solution on their surface. If the humidity then decreases, this

solution recrystallizes, forming solid bridges between granules, which results in caking.[3][4]

Q3: What is Critical Relative Humidity (CRH) and why is it important for storing CAN?

Critical Relative Humidity (CRH) is the specific relative humidity at which a salt will start to

absorb moisture from the air. For calcium ammonium nitrate, the CRH is approximately 55% at

30°C.[4] Storing CAN in an environment with a relative humidity above its CRH will lead to

significant moisture absorption and subsequent caking.[4][5] Therefore, maintaining a storage

environment with a relative humidity below this value is crucial.

Q4: How does temperature affect the stability of calcium ammonium nitrate?

Temperature fluctuations can contribute to the caking of calcium ammonium nitrate. Changes in

temperature can alter the Critical Relative Humidity and lead to moisture migration within the

stored product. High temperatures can also increase the risk of thermal decomposition,

especially in the presence of contaminants.[6][7] It is recommended to store CAN in a cool,

stable temperature environment.

Q5: Are there any chemical incompatibilities I should be aware of when storing CAN?

Yes, calcium ammonium nitrate is an oxidizing agent and should be stored away from

combustible materials, organic materials, reducing agents, acids, and alkalis.[6][8] Contact with

these substances can create a fire or explosion hazard.[8]

Troubleshooting Guides
Problem: The calcium ammonium nitrate has formed hard clumps (caking).

Immediate Cause: The product has absorbed excessive moisture from the atmosphere. This

indicates that the storage container was not airtight or the storage environment has a relative

humidity above the Critical Relative Humidity of CAN.

Solution:

Carefully break up the clumps using a non-reactive tool. Be mindful of generating dust;

handle in a well-ventilated area or fume hood.[9]
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If the caking is severe, the product may be unusable for quantitative experiments due to

potential changes in composition.

Transfer the remaining usable product to a new, dry, airtight container. Consider adding a

desiccant to the secondary containment.

Review your storage protocol. Ensure the relative humidity of the storage area is

maintained below 50%.[10]

Problem: The calcium ammonium nitrate appears wet or has turned into a slurry.

Immediate Cause: Severe moisture absorption due to prolonged exposure to high humidity.

[7] This suggests a significant breach in the packaging or a highly unsuitable storage

environment.

Solution:

The product in this state is likely compromised and should be disposed of according to

your institution's hazardous waste guidelines.

Thoroughly inspect your storage area for sources of moisture.

Implement stringent environmental controls, including dehumidifiers, to maintain a low-

humidity environment.

Problem: I have observed discoloration of the calcium ammonium nitrate.

Immediate Cause: Discoloration can indicate contamination. Potential contaminants include

organic materials, dust, or metals, which can reduce the stability of the product.[6]

Solution:

Do not use the discolored product in your experiments.

Dispose of the contaminated material safely.

Review your handling procedures to prevent cross-contamination. Ensure all tools and

containers are clean and dry before use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.sinooan.com/Handling-and-Storage-Guidelines-for-Calcium-Nitrate_265.html
https://redox.com/wp-content/sds/1528.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Parameter

Recommended
Value/Range

Notes

Storage Temperature 15-25°C

Avoidance of rapid

temperature fluctuations is

critical to prevent moisture

migration and thermal cycling.

[10][11]

Relative Humidity < 50%

The Critical Relative Humidity

for CAN is ~55% at 30°C.[4]

Storing below this threshold is

essential to prevent moisture

absorption.[10]

Stacking Height Max. 8 layers (~2m)

For larger quantities, this

minimizes pressure on the

bottom layers, which can

exacerbate caking.[10]

Distance from Walls > 30 cm

Ensures adequate air

circulation around the stored

material.[10]

Elevation from Floor > 15 cm

Use of pallets prevents

moisture absorption from the

floor.[10]

Experimental Protocols
Protocol 1: Determination of Critical Relative Humidity (CRH)

This protocol outlines a method to determine the CRH of a calcium ammonium nitrate sample

using saturated salt solutions to create controlled humidity environments.

Materials:

Research-grade calcium ammonium nitrate
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A series of sealable glass desiccators or environmental chambers

Saturated salt solutions (e.g., potassium carbonate, magnesium nitrate, sodium chloride)

to create known relative humidities

Shallow weighing dishes

Analytical balance (readable to 0.0001 g)

Hygrometer for verification

Methodology:

Prepare saturated solutions of different salts in the bottom of each desiccator to establish

a range of fixed relative humidities. Allow the environments to equilibrate for 24 hours.

Place approximately 2-3 grams of finely ground calcium ammonium nitrate into a pre-

weighed weighing dish.

Record the initial weight of the sample and dish.

Place one sample dish in each desiccator.

Seal the desiccators and store them at a constant temperature.

After 24 hours, remove each dish and quickly weigh it, recording the final weight.

Calculate the percentage change in mass for each sample.

Plot the percentage change in mass against the relative humidity of each desiccator.

The CRH is the point at which the mass of the sample begins to significantly increase,

indicating moisture absorption.

Protocol 2: Evaluation of Caking Tendency

This protocol provides a method to assess the caking tendency of calcium ammonium nitrate

under controlled conditions of pressure and humidity.
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Materials:

Research-grade calcium ammonium nitrate

Cylindrical mold with a piston

Controlled environment chamber (temperature and humidity)

Weights to apply pressure

A texture analyzer or a similar compression testing device

Methodology:

Place a known quantity (e.g., 50 grams) of calcium ammonium nitrate into the cylindrical

mold.

Place the piston on top of the sample.

Apply a specific pressure using weights (e.g., to simulate storage conditions).

Place the entire apparatus into a controlled environment chamber set to a specific

temperature and relative humidity (e.g., 25°C and 50% RH).

After a set period (e.g., 7 days), remove the apparatus from the chamber and carefully

remove the weights and the cylindrical mold.

The resulting "cake" of material is then placed on the platform of the texture analyzer.

Measure the force required to crush the cake. This force is an indicator of the caking

tendency. Higher force corresponds to a greater degree of caking.

Visualizations
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Caption: Mechanism of caking in calcium ammonium nitrate due to high relative humidity.
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Caption: Troubleshooting workflow for common calcium ammonium nitrate storage issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. The advantages and uses of calcium ammonium nitrate fertilizer [syfert.net]

3. dergipark.org.tr [dergipark.org.tr]

4. fertiliser-society.org [fertiliser-society.org]

5. Ammonium nitrate - Wikipedia [en.wikipedia.org]

6. redox.com [redox.com]

7. Handling and Storage Guidelines for Calcium Nitrate - San Corporation [sinooan.com]

8. loyalfertilizer.com [loyalfertilizer.com]

9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

10. A Practical Guide to Preventing Calcium Ammonium Nitrate Caking - Knowledge
[sxleixinchem.com]

11. innovadesigngroup.co.uk [innovadesigngroup.co.uk]

To cite this document: BenchChem. [preventing caking and degradation of research-grade
calcium ammonium nitrate in storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097632#preventing-caking-and-degradation-of-
research-grade-calcium-ammonium-nitrate-in-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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